3-Chloro-2,5,6-trimethylbenzoic acid

• CAS RN: 18354-25-1
• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.64 g/mol
• IUPAC Name: 3-chloro-2,5,6-trimethylbenzoic acid
• InChI: InChI=1S/C10H11ClO2/c1-5-4-8(11)7(3)9(6(5)2)10(12)13/h4H,1-3H3,(H,12,13)
• InChI Key: JRLXGVKKZQHJAX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1C)C(=O)O)C)Cl
• Related CAS: 38149-23-4 (hydrochloride salt)
• synonyms: 3-chloro-2,5,6-trimethylbenzoate; 3-chloro-2,5,6-trimethylbenzoate sodium; CTMB

Description

3-Chloro-2,5,6-trimethylbenzoic acid (CTMBA) is a chemical compound that belongs to the family of benzoic acids. It is a white crystalline powder that is soluble in organic solvents like acetone, chloroform, and ethyl acetate. CTMBA has been used in many scientific research studies due to its unique properties and potential applications in various fields.

Mechanism Of Action

The mechanism of action of 3-Chloro-2,5,6-trimethylbenzoic acid is not well understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by binding to specific receptors in the body.

Biochemical And Physiological Effects

3-Chloro-2,5,6-trimethylbenzoic acid has been shown to exhibit various biochemical and physiological effects. It has been found to exhibit anti-inflammatory and antioxidant activities in vitro. It has also been shown to inhibit the growth of certain cancer cells in vitro. However, further studies are needed to determine the exact mechanisms of action and potential applications in vivo.

Advantages And Limitations For Lab Experiments

The advantages of using 3-Chloro-2,5,6-trimethylbenzoic acid in lab experiments include its easy availability, low cost, and high purity. However, its limitations include its potential toxicity and the lack of information on its long-term effects.

Future Directions

There are many future directions for research on 3-Chloro-2,5,6-trimethylbenzoic acid. Some of these include:
1. Investigation of the potential applications of 3-Chloro-2,5,6-trimethylbenzoic acid in the pharmaceutical industry as a starting material for the synthesis of new drugs.
2. Further studies on the mechanism of action of 3-Chloro-2,5,6-trimethylbenzoic acid and its potential applications in the treatment of various diseases.
3. Investigation of the potential toxic effects of 3-Chloro-2,5,6-trimethylbenzoic acid and the development of methods to mitigate these effects.
4. Investigation of the long-term effects of 3-Chloro-2,5,6-trimethylbenzoic acid on the environment and human health.
In conclusion, 3-Chloro-2,5,6-trimethylbenzoic acid is a chemical compound that has been widely used in scientific research due to its unique properties. It has potential applications in various fields, including the pharmaceutical industry, and further studies are needed to determine its exact mechanisms of action and potential applications in vivo.

Synthesis Methods

The synthesis of 3-Chloro-2,5,6-trimethylbenzoic acid involves the reaction of 3,5,6-trimethylbenzoic acid with thionyl chloride and hydrogen chloride gas. The reaction takes place at a temperature of 60-70°C, and the product is obtained by recrystallization from ethanol.

Scientific Research Applications

3-Chloro-2,5,6-trimethylbenzoic acid has been widely used in scientific research due to its unique properties. It has been used as a starting material in the synthesis of various compounds like 3-chloro-2,5,6-trimethylbenzyl alcohol, 3-chloro-2,5,6-trimethylbenzaldehyde, and 3-chloro-2,5,6-trimethylbenzylamine. These compounds have potential applications in the pharmaceutical industry as they exhibit antimicrobial, anti-inflammatory, and antitumor activities.